Cas no 56021-31-9 (1,3-Benzenediol, 2-chloro-5-methyl-)

1,3-Benzenediol, 2-chloro-5-methyl- structure
56021-31-9 structure
Product Name:1,3-Benzenediol, 2-chloro-5-methyl-
CAS No:56021-31-9
MF:C7H7ClO2
MW:158.582281351089
CID:944830
PubChem ID:5324741
Update Time:2025-04-19

1,3-Benzenediol, 2-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 2-chloro-5-methyl-
    • 4-chloro-3,5-dihydroxytoluene
    • HLQYXRVJOUOMFF-UHFFFAOYSA-N
    • SCHEMBL11038722
    • DTXSID90415942
    • 1,3-Benzenediol, 2-chloro-5-methyl-
    • 2-Chloro-5-methylresorcinol
    • 2-chloro-5-methylbenzene-1,3-diol
    • 56021-31-9
    • CHEMBL448814
    • InChI=1/C7H7ClO2/c1-4-2-5(9)7(8)6(10)3-4/h2-3,9-10H,1H
    • salzsaurem Orcin
    • Inchi: 1S/C7H7ClO2/c1-4-2-5(9)7(8)6(10)3-4/h2-3,9-10H,1H3
    • InChI Key: HLQYXRVJOUOMFF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C)C=C1O)O

Computed Properties

  • Exact Mass: 158.0134572g/mol
  • Monoisotopic Mass: 158.0134572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 40.5Ų
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